Cas no 100334-48-3 (5-Hexen-3-ol, 3-methyl-, (3R)-)

• Product Name: 5-Hexen-3-ol, 3-methyl-, (3R)-
• CAS No: 100334-48-3
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 1125361
• PubChem ID: 6999921
• Update Time: 2025-04-20

5-Hexen-3-ol, 3-methyl-, (3R)- Chemical and Physical Properties

Names and Identifiers

• 5-Hexen-3-ol, 3-methyl-, (3R)-
• (R)-3-Methylhex-5-en-3-ol
• 4-Methyl-1-hexen-4-ol
• 100334-48-3

• Inchi： 1S/C7H14O/c1-4-6-7(3,8)5-2/h4,8H,1,5-6H2,2-3H3/t7-/m1/s1
• InChI Key： GBARKLJMQRUBKV-SSDOTTSWSA-N
• SMILES： O[C@@](C)(CC=C)CC

Computed Properties

• Exact Mass: 114.10452
• Monoisotopic Mass: 114.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 78.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23